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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzoyl chloride

Cat. No.: B080740 Get Quote

Essential Safety and Handling Guide for 4-
Methyl-3-nitrobenzoyl Chloride
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling reactive chemicals like 4-Methyl-3-nitrobenzoyl
chloride. This guide provides immediate, essential safety protocols, operational procedures,

and disposal plans to minimize risks and ensure compliance with safety standards.

Chemical Identifier:

Name: 4-Methyl-3-nitrobenzoyl chloride

Synonyms: 3-Nitro-p-toluoyl chloride

CAS Number: 10397-30-5

Primary Hazards: 4-Methyl-3-nitrobenzoyl chloride is a corrosive substance that can cause

severe skin burns and eye damage.[1][2] It is also moisture-sensitive and may react violently

with water.[3][4] Inhalation of dust or vapors should be avoided, and it is crucial to handle this

chemical in a well-ventilated area.[3]
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A comprehensive approach to personal protective equipment is critical to mitigate the risks

associated with handling 4-Methyl-3-nitrobenzoyl chloride. The following table summarizes

the required PPE.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.[3][5][6] Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[5]

To protect against splashes

and vapors that can cause

severe eye damage.[5][7]

Hand Protection

Chemical-resistant gloves such

as butyl rubber or nitrile

gloves.[3] Gloves must be

inspected before use and

disposed of if contaminated.[3]

[5]

To prevent skin contact which

can result in severe burns.[5]

Body Protection

A flame-resistant lab coat worn

over a complete chemical-

protective suit.[3][8] A

chemical-resistant apron

should be worn over the lab

coat.[3]

To protect the body from

accidental splashes and

contact.[5]

Respiratory Protection

An N95 dust mask is

recommended for handling the

solid.[3] If there is a risk of

vapor inhalation, a full-face

respirator with an appropriate

cartridge (e.g., type ABEK

EN14387) should be used.

To prevent inhalation of

corrosive vapors and dust that

can damage the respiratory

tract.[5]

Foot Protection
Chemical-resistant, closed-toe

shoes are mandatory.[3]

To protect feet from spills and

falling objects.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is critical for the safe handling of 4-Methyl-3-nitrobenzoyl chloride.

The following step-by-step protocol outlines the procedure from preparation to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][9]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4][5]

Keep containers tightly closed when not in use and store them in a cool, dry, and well-

ventilated area away from incompatible materials such as water, strong bases, alcohols, and

amines.[5][9][10]

2. Handling Procedure:

Wear all the requisite PPE as detailed in the table above.[4][11]

Avoid direct contact with skin, eyes, and clothing.[5][11] Do not inhale vapors or mists.[4][5]

When not in use, keep containers securely sealed.[11]

3. Post-Handling:

After handling, wash hands and other exposed areas thoroughly with mild soap and water.

[11]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately before reuse.[11][12]

4. Spill Response:

In case of a spill, evacuate the area immediately.[5]

For minor spills, absorb with an inert material such as sand, earth, or vermiculite.[5]
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Collect the absorbed material into a suitable, labeled container for disposal.[5][11]

Do not allow the spilled chemical to enter drains or waterways.[5][8][12]

Disposal Plan
Proper disposal of 4-Methyl-3-nitrobenzoyl chloride is crucial to prevent environmental

contamination and ensure safety.

Waste Collection: Collect waste in a suitable, labeled, and closed container for disposal.[8]

Treatment: For small quantities, the material can be dissolved or mixed with a combustible

solvent and burned in a chemical incinerator with an afterburner and scrubber.[8]

Alternatively, organic acid halides can be added dropwise to an excess of methanol to

convert them into the corresponding methyl esters, followed by neutralization if necessary.

[13]

Professional Disposal: It is recommended to offer surplus and non-recyclable solutions to a

licensed disposal company.[8] Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance and to ensure compliance with local,

state, and federal regulations.
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1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal
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Collect and Label for Disposal
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Caption: Safe handling workflow for 4-Methyl-3-nitrobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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